Cas no 412938-07-9 (N-(4-Methyl-piperazine-1-carbothioyl)-nicotinamide)

• Product name: N-(4-Methyl-piperazine-1-carbothioyl)-nicotinamide
• CAS No: 412938-07-9
• MF: C₁₂H₁₆N₄OS
• MW: 264.346640586853
• CID: 3140937
• PubChem ID: 931435

N-(4-Methyl-piperazine-1-carbothioyl)-nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methyl-piperazine-1-carbothioyl)-nicotinamide
• Oprea1_738009
• AKOS005471959
• N-[(4-methylpiperazin-1-yl)carbonothioyl]pyridine-3-carboxamide
• N-(4-methylpiperazine-1-carbothioyl)pyridine-3-carboxamide
• AG-690/40200363
• STK542603
• N-[(4-methyl-1-piperazinyl)carbothioyl]nicotinamide
• 412938-07-9
• N~3~-[(4-METHYLPIPERAZINO)CARBOTHIOYL]NICOTINAMIDE

• Inchi： InChI=1S/C12H16N4OS/c1-15-5-7-16(8-6-15)12(18)14-11(17)10-3-2-4-13-9-10/h2-4,9H,5-8H2,1H3,(H,14,17,18)
• InChI Key： RPAHLTLOSBKZGU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 264.10448232Da
• Monoisotopic Mass: 264.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų
• XLogP3: 0.3